Cas no 1368495-28-6 (4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole)

• Product Name: 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole
• CAS No: 1368495-28-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6140711
• PubChem ID: 22256519
• Update Time: 2025-08-05

4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole
• Oxazole, 4,5-dimethyl-2-(2-pyrrolidinyl)-
• EN300-1830363
• 1368495-28-6
• SCHEMBL4225829

• Inchi： 1S/C9H14N2O/c1-6-7(2)12-9(11-6)8-4-3-5-10-8/h8,10H,3-5H2,1-2H3
• InChI Key： GNDAKWHHQJRRNL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C1CCCN1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 268.7±40.0 °C(Predicted)
• pka: 8.72±0.10(Predicted)

Additional information on 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole

Comprehensive Overview of 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole (CAS No. 1368495-28-6)

The compound 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole (CAS No. 1368495-28-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This oxazole derivative combines a pyrrolidine ring with a dimethyl-substituted oxazole, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate for designing novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole has surged, driven by advancements in medicinal chemistry and computational drug design. Its structural motif is frequently explored in the development of small-molecule inhibitors and enzyme modulators. The presence of both oxazole and pyrrolidine moieties enhances its binding affinity to biological targets, a feature highly sought after in high-throughput screening campaigns.

The synthesis of CAS No. 1368495-28-6 typically involves multi-step organic reactions, including cyclization and functional group transformations. Modern synthetic routes emphasize green chemistry principles, such as catalyst optimization and solvent reduction, aligning with the industry's shift toward sustainable manufacturing. This approach not only improves yield but also minimizes environmental impact—a key concern for today's pharmaceutical innovators.

From an application standpoint, 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole is being investigated for its role in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier makes it a candidate for treating conditions like neurodegenerative diseases and mood disorders. Additionally, its agrochemical potential is under study, particularly in designing next-generation pesticides with improved selectivity and lower toxicity.

The compound's physicochemical properties, including logP and hydrogen bonding capacity, are critical for its ADME (Absorption, Distribution, Metabolism, Excretion) profile. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological systems. These methodologies address common queries from researchers, such as "How does oxazole-pyrrolidine hybridization enhance drug bioavailability?" or "What are the optimal conditions for scaling up CAS 1368495-28-6 synthesis?"

In the context of intellectual property, several patents highlight derivatives of 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole for specific therapeutic applications. This reflects the compound's commercial viability and the competitive landscape of precision medicine. Analysts note growing investments in structure-activity relationship (SAR) studies to unlock further applications, responding to market demands for targeted therapies.

Quality control protocols for CAS No. 1368495-28-6 involve advanced analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry. These ensure compliance with Good Manufacturing Practice (GMP) standards, a priority for contract research organizations (CROs) and API manufacturers. The compound's stability under various storage conditions is another focal point, especially for global supply chain logistics.

Emerging trends also link 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole to catalysis research, where it serves as a ligand for transition-metal complexes. This dual utility in pharmaceuticals and materials science underscores its interdisciplinary relevance. As AI-driven drug discovery accelerates, compounds like this benefit from machine learning-enabled virtual screening, reducing R&D timelines.

In summary, 4,5-dimethyl-2-(pyrrolidin-2-yl)-1,3-oxazole (CAS No. 1368495-28-6) exemplifies the convergence of chemical innovation and biomedical demand. Its adaptability across multiple domains positions it as a cornerstone for future breakthroughs in life sciences and beyond. Ongoing studies will likely expand its applications, solidifying its role in next-gen chemical solutions.